Cas no 56472-17-4 (1,3-Propanedithiol, 2,2-diethyl-)

1,3-Propanedithiol, 2,2-diethyl- structure
56472-17-4 structure
Product name:1,3-Propanedithiol, 2,2-diethyl-
CAS No:56472-17-4
MF:C7H16S2
MW:164.33194
CID:348800
PubChem ID:3423502

1,3-Propanedithiol, 2,2-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanedithiol, 2,2-diethyl-
    • 2,2-diethylpropane-1,3-dithiol
    • 2,2-Diethyl-1,3-propanedithiol
    • DTXSID00392356
    • 56472-17-4
    • SCHEMBL1061087
    • Inchi: InChI=1S/C7H16S2/c1-3-7(4-2,5-8)6-9/h8-9H,3-6H2,1-2H3
    • InChI Key: AMWSBNKJHQZXID-UHFFFAOYSA-N
    • SMILES: C(C(CC)(CS)CS)C

Computed Properties

  • Exact Mass: 164.06948
  • Monoisotopic Mass: 164.06934286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 61.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 2Ų

Experimental Properties

  • PSA: 0

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